Cas no 92711-55-2 (Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-)
92711-55-2 structure
Product Name:Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
CAS No:92711-55-2
MF:C21H32O4
MW:348.476387023926
CID:806189
PubChem ID:6438550
Update Time:2025-04-19
Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)- Chemical and Physical Properties
Names and Identifiers
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- Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
- 9-oxo-15-hydroxy-delta 7,10,13-prostatrienoic acid methyl ester
- methyl (7E)-7-[(2S)-2-[(E,3S)-3-hydroxyoct-1-enyl]-5-oxocyclopent-3-en-1-ylidene]heptanoate
- CHEMBL104747
- Prosta-7,10,13-trien-1-oic acid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)-
- delta(7)-PGA(1) methyl ester
- 92711-55-2
- delta 7-Pga1
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- Inchi: 1S/C21H32O4/c1-3-4-7-10-18(22)15-13-17-14-16-20(23)19(17)11-8-5-6-9-12-21(24)25-2/h11,13-18,22H,3-10,12H2,1-2H3/b15-13+,19-11+/t17-,18-/m0/s1
- InChI Key: IXHOCKABYZKXPB-KSEGEHKCSA-N
- SMILES: O[C@H](/C=C/[C@H]1C=CC(/C/1=C/CCCCCC(=O)OC)=O)CCCCC
Computed Properties
- Exact Mass: 348.23005950g/mol
- Monoisotopic Mass: 348.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 63.6Ų
Prosta-7,10,13-trien-1-oicacid, 15-hydroxy-9-oxo-, methyl ester, (7E,13E,15S)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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